2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide

• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol
• IUPAC Name: 2-(2-methylphenoxy)-N-[(E)-(4-nitrophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C16H15N3O4/c1-12-4-2-3-5-15(12)23-11-16(20)18-17-10-13-6-8-14(9-7-13)19(21)22/h2-10H,11H2,1H3,(H,18,20)/b17-10+
• InChI Key: MFPDYUBAMNZVSH-LICLKQGHSA-N
• Isomeric SMILES: CC1=CC=CC=C1OCC(=O)N/N=C/C2=CC=C(C=C2)[N+](=O)[O-]
• SMILES: CC1=CC=CC=C1OCC(=O)NN=CC2=CC=C(C=C2)[N+](=O)[O-]
• Pictograms: Environmental Hazard

Description

2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide, also known as MPNBAH, is a chemical compound that has been widely studied in scientific research. It is a hydrazone derivative that has shown potential in various applications, including as an anti-cancer agent and as an inhibitor of the enzyme acetylcholinesterase.

Mechanism of Action

The exact mechanism of action of 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide is not fully understood. However, studies have suggested that it may act through multiple pathways to exert its biological effects. In cancer cells, 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide has been shown to induce apoptosis and cell cycle arrest through the activation of the caspase pathway and the downregulation of various cell cycle-related proteins. Inhibition of acetylcholinesterase by 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide is thought to occur through the formation of a covalent bond between the compound and the enzyme.
Biochemical and Physiological Effects:
2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide has been shown to have a range of biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis and cell cycle arrest, leading to the inhibition of cell growth and proliferation. Inhibition of acetylcholinesterase by 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide may lead to an increase in acetylcholine levels, which can improve cognitive function in Alzheimer's disease patients. 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide has also been shown to have anti-inflammatory and antioxidant activity, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide in lab experiments is its potent biological activity. It has been shown to have anti-cancer and anti-inflammatory activity, as well as inhibitory activity against acetylcholinesterase. This makes it a promising compound for further research in these areas. However, one of the limitations of using 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are many potential future directions for research on 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide. One area of research could focus on the development of more soluble derivatives of 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide to improve its bioavailability and ease of use in experiments. Another area of research could be the development of 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide-based drug delivery systems for targeted cancer therapy. Additionally, further studies could be conducted to investigate the potential of 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide as a therapeutic agent for other diseases, such as Parkinson's disease and multiple sclerosis. Overall, 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide is a promising compound with many potential applications in scientific research.

Synthesis Methods

The synthesis of 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide involves the reaction of 2-methylphenol with 4-nitrobenzaldehyde in the presence of sodium hydroxide to form 2-(2-methylphenoxy)benzaldehyde. This intermediate is then reacted with acetic acid hydrazide in the presence of acetic acid to yield 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide. The synthesis method has been reported in detail in the literature and has been successfully replicated by many researchers.

Scientific Research Applications

2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide has been studied extensively for its potential applications in scientific research. One of the key areas of research has been its anti-cancer activity. Studies have shown that 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide has potent anti-cancer activity against various cancer cell lines, including breast, colon, and lung cancer cells. It has been suggested that the mechanism of action of 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide involves the induction of apoptosis and cell cycle arrest in cancer cells.
Another area of research has been the use of 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide as an inhibitor of the enzyme acetylcholinesterase. This enzyme is involved in the breakdown of the neurotransmitter acetylcholine and is a target for the treatment of Alzheimer's disease. Studies have shown that 2-(2-Methylphenoxy)-N'-(4-nitrobenzylidene)acetohydrazide has potent inhibitory activity against acetylcholinesterase and may have potential as a therapeutic agent for Alzheimer's disease.